Cas no 90016-23-2 (Ethanone, 1,1'-(1,4-phenylene)bis[2-(4-chlorophenyl)-)

• Product Name: Ethanone, 1,1'-(1,4-phenylene)bis[2-(4-chlorophenyl)-
• CAS No: 90016-23-2
• MF: C₂₂H₁₆Cl₂O₂
• MW: 383.267244338989
• CID: 796426
• PubChem ID: 71430685
• Update Time: 2025-04-19

Ethanone, 1,1'-(1,4-phenylene)bis[2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-[4-[2-(4-chlorophenyl)acetyl]phenyl]ethanone
• DTXSID80849297
• 1,1'-(1,4-Phenylene)bis[2-(4-chlorophenyl)ethan-1-one]
• 90016-23-2
• Ethanone, 1,1'-(1,4-phenylene)bis[2-(4-chlorophenyl)-

• Inchi： 1S/C22H16Cl2O2/c23-19-9-1-15(2-10-19)13-21(25)17-5-7-18(8-6-17)22(26)14-16-3-11-20(24)12-4-16/h1-12H,13-14H2
• InChI Key： DFBZUZWVIVVPSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C1C=CC(=CC=1)C(CC1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 382.0527351g/mol
• Monoisotopic Mass: 382.0527351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 34.1Ų